Cas no 7720-78-7 (Ferrous sulfate)

• Product Name: Ferrous sulfate
• CAS No: 7720-78-7
• MF: FeO₄S
• MW: 151.907600402832
• CID: 47707
• Update Time: 2026-05-14

Ferrous sulfate Chemical and Physical Properties

Names and Identifiers

• Ferrous sulfate
• COPPERAS
• FERROIN SOLUTION
• FERROUS SULPHATE
• IRON(II) SULFATE
• Conferon
• Duretter
• Duroferon
• Exsiccated ferrous sulfate
• Exsiccated ferrous sulphate
• Feosol
• Feospan
• Fer-In-Sol
• Fero Gradumet
• Ferobuff
• Ferolix
• Ferralyn
• Ferro-gradumet
• ferrous sulphate monohydrate
• Sulfuric acid, iron(2+) salt (1:1)
• iron(2+) sulfate

• Inchi： 1S/Fe.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key： BAUYGSIQEAFULO-UHFFFAOYSA-L
• SMILES： [Fe+2].O=S([O-])(=O)[O-]

Computed Properties

• Exact Mass: 153.90200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Blue monoclinic crystals.
• Density: 3.650
• PSA: 82.98000
• LogP: 0.42550
• Solubility: Soluble in water and glycerol, almost insoluble in ethanol.

Ferrous sulfate Security Information

• Hazard Category Code： R25
• Safety Instruction： S45
• Risk Phrases：R25
• Safety Term：S45

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates

Additional information on Ferrous sulfate

Ferrous Sulfate (CAS No. 7720-78-7): An Essential Compound in Chemistry and Medicine

Ferrous sulfate, also known as iron(II) sulfate or green vitriol, is a chemical compound with the formula FeSO₄. It is a vital component in various fields, including chemistry, medicine, and environmental science. The compound is widely used in the treatment of iron deficiency anemia, as a mordant in dyeing processes, and as a catalyst in chemical reactions. This comprehensive overview delves into the properties, applications, and recent research advancements of ferrous sulfate.

Physical and Chemical Properties

Ferrous sulfate is a white or pale green crystalline solid that is highly soluble in water. It exists in several hydrate forms, with the most common being heptahydrate (FeSO₄·7H₂O). The compound has a molar mass of 151.91 g/mol for the anhydrous form and 278.02 g/mol for the heptahydrate form. It is stable under normal conditions but can decompose at high temperatures to form iron(III) oxide and sulfur dioxide.

The solubility of ferrous sulfate in water is significant, making it easy to handle and use in various applications. It reacts with oxygen to form iron(III) sulfate, which can be problematic in certain industrial processes. However, this property is also utilized in the treatment of wastewater to remove phosphates and other contaminants.

Applications in Medicine

Ferrous sulfate is primarily used in the medical field for the treatment of iron deficiency anemia. Iron deficiency anemia occurs when the body lacks sufficient iron to produce hemoglobin, leading to fatigue, weakness, and other symptoms. Oral supplements of ferrous sulfate are effective in replenishing iron stores and improving hemoglobin levels.

A recent study published in the American Journal of Hematology highlighted the efficacy of ferrous sulfate in treating iron deficiency anemia in pregnant women. The study found that oral supplementation with ferrous sulfate significantly increased hemoglobin levels and reduced the incidence of anemia-related complications during pregnancy.

In addition to its use as a supplement, ferrous sulfate is also employed in the formulation of topical creams and ointments for treating skin conditions such as eczema and psoriasis. The compound's anti-inflammatory properties make it a valuable ingredient in these formulations.

Industrial Applications strong>

Ferrous sulfate strong> has numerous industrial applications due to its unique chemical properties. One of its primary uses is as a mordant in dyeing processes. A mordant helps fix dyes to fabrics by forming insoluble complexes with the dye molecules. This ensures that the color remains vibrant and does not wash out easily.

In the water treatment industry, ferrous sulfate strong> is used to remove phosphates from wastewater. Phosphates are common pollutants that can lead to eutrophication in water bodies, causing algal blooms and depleting oxygen levels. By adding ferrous sulfate strong>, phosphates are precipitated as insoluble iron(III) phosphate, which can be easily removed from the water.

The compound is also used as a catalyst in various chemical reactions. For example, it serves as a reducing agent in redox reactions and as a catalyst in the synthesis of certain organic compounds. Its ability to facilitate these reactions makes it an essential component in many industrial processes.

Safety Considerations and Handling strong>

Ferrous sulfate strong>, while generally safe when used correctly, requires proper handling to ensure safety. Ingesting large amounts can cause gastrointestinal distress, including nausea, vomiting, and diarrhea. Therefore, it is important to follow recommended dosages when using it as a supplement.

In industrial settings, proper personal protective equipment (PPE) should be worn when handling ferrous sulfate strong>. This includes gloves, goggles, and appropriate respiratory protection to prevent skin contact and inhalation of dust particles.

Ferrous sulfate strong> should be stored in a cool, dry place away from direct sunlight and sources of heat. It should also be kept separate from oxidizing agents to prevent potential reactions.

Recent Research Advancements strong>

The ongoing research on ferrous sulfate strong> continues to uncover new applications and improve existing ones. A study published in the journal Nature Communications explored the use of iron-based compounds, including ferrous sulfate strong>, in developing novel materials for energy storage devices such as batteries.

The researchers found that incorporating iron(II) ions into battery materials could enhance their performance by improving charge storage capacity and stability. This breakthrough has significant implications for the development of more efficient and sustainable energy storage solutions.

In another study published in the journal Bioresource Technology, scientists investigated the use of ferrous sulfate strong>-based coagulants for treating industrial wastewater contaminated with heavy metals. The study demonstrated that using these coagulants could effectively remove heavy metals such as lead and cadmium from wastewater, making it safer for discharge or reuse.

Ferrous sulfate's strong versatility makes it an invaluable compound across multiple industries. From medical treatments to industrial processes and environmental applications, its unique properties continue to drive innovation and improve our quality of life. p> p> p> p> p> p> p> p> p> p> p> p> p> article > response >